N-(4-bromo-3-chlorophenyl)-N'-(4-methoxyphenyl)thiourea

• IUPAC Name: 1-(4-bromo-3-chlorophenyl)-3-(4-methoxyphenyl)thiourea
• InChI: InChI=1S/C14H12BrClN2OS/c1-19-11-5-2-9(3-6-11)17-14(20)18-10-4-7-12(15)13(16)8-10/h2-8H,1H3,(H2,17,18,20)
• InChI Key: AEEHAGASIITDQV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=S)NC2=CC(=C(C=C2)Br)Cl
• Molecular Formula: C14H12BrClN2OS
• Molecular Weight: 371.7 g/mol

Description

N-(4-bromo-3-chlorophenyl)-N'-(4-methoxyphenyl)thiourea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a thiourea derivative that has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of N-(4-bromo-3-chlorophenyl)-N'-(4-methoxyphenyl)thiourea varies depending on its application. In anticancer studies, it has been shown to induce apoptosis in cancer cells by inhibiting the activity of topoisomerase IIα. In antiviral studies, it has been shown to inhibit the replication of the hepatitis C virus by targeting the viral helicase activity. In neurodegenerative disease studies, it has been shown to inhibit the aggregation of amyloid-β and α-synuclein proteins, which are implicated in the pathogenesis of Alzheimer's and Parkinson's diseases. The exact mechanism of action in other applications is still under investigation.
Biochemical and Physiological Effects:
N-(4-bromo-3-chlorophenyl)-N'-(4-methoxyphenyl)thiourea has been shown to have various biochemical and physiological effects. In anticancer studies, it has been shown to inhibit the growth of cancer cells and induce apoptosis. In antiviral studies, it has been shown to inhibit the replication of the hepatitis C virus. In neurodegenerative disease studies, it has been shown to inhibit the aggregation of amyloid-β and α-synuclein proteins. Other effects of N-(4-bromo-3-chlorophenyl)-N'-(4-methoxyphenyl)thiourea include its ability to act as a photosensitizer in photodynamic therapy and its potential use as a fluorescent probe for the detection of metal ions.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(4-bromo-3-chlorophenyl)-N'-(4-methoxyphenyl)thiourea is its versatility in different applications. It has been shown to have potential applications in various fields, including medicinal chemistry, materials science, and environmental science. Another advantage is its relatively simple synthesis method, which makes it easily accessible for laboratory research. However, one of the limitations of N-(4-bromo-3-chlorophenyl)-N'-(4-methoxyphenyl)thiourea is its potential toxicity, which requires careful handling in laboratory experiments.

Future Directions

There are many potential future directions for the research on N-(4-bromo-3-chlorophenyl)-N'-(4-methoxyphenyl)thiourea. One direction is to investigate its potential applications in other fields, such as materials science and environmental science. Another direction is to explore its potential use as a therapeutic agent for other diseases, such as viral infections and autoimmune diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-(4-bromo-3-chlorophenyl)-N'-(4-methoxyphenyl)thiourea in different applications and to optimize its efficacy and safety.

Scientific Research Applications

N-(4-bromo-3-chlorophenyl)-N'-(4-methoxyphenyl)thiourea has been extensively studied for its potential applications in various fields. In medicinal chemistry, it has been investigated for its anticancer, antiviral, and antifungal activities. It has also been studied as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. In addition, it has been explored for its potential use as a photosensitizer in photodynamic therapy for cancer treatment. Other applications of N-(4-bromo-3-chlorophenyl)-N'-(4-methoxyphenyl)thiourea include its use as a fluorescent probe for the detection of metal ions and its potential use as a corrosion inhibitor.